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Compound of Interest

Compound Name: 3-Bromophenylacetic acid

Cat. No.: B142816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency

procedures for 3-Bromophenylacetic acid. It is intended to serve as a technical resource for

laboratory personnel and professionals in the field of drug development.

Chemical and Physical Properties
3-Bromophenylacetic acid is a solid, crystalline substance. A summary of its key physical and

chemical properties is provided in the table below. This data is essential for understanding its

behavior under various laboratory conditions.
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Property Value References

Molecular Formula C₈H₇BrO₂ [1][2]

Molecular Weight 215.04 g/mol [1][2]

Appearance
White to light yellow crystalline

powder or needles.
[3]

Melting Point 98-102 °C (lit.) [3]

Boiling Point 252.95 °C (rough estimate) [3]

Flash Point 151 °C [3]

Solubility
Soluble in DMSO and

Methanol.
[3]

pKa 4.12 ± 0.10 (Predicted) [3]

Toxicological Information
While specific quantitative toxicity data such as LD50 or LC50 values for 3-
Bromophenylacetic acid are not readily available in the published literature, the compound is

classified as an irritant. The toxicological properties have not been fully investigated.[3] The

primary hazards are associated with eye, skin, and respiratory tract irritation.
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Hazard Classification Description References

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[2]

Primary Routes of Exposure
Inhalation, skin contact, eye

contact, ingestion.

Symptoms of Exposure

May cause redness and pain

upon contact with skin and

eyes. Inhalation of dust may

lead to respiratory tract

irritation. Ingestion may cause

irritation of the digestive tract.

[3]

Occupational Exposure Limits

No specific occupational

exposure limits (e.g., PEL,

TLV) have been established for

3-Bromophenylacetic acid.

Personal Protective Equipment (PPE)
To minimize the risk of exposure, all personnel handling 3-Bromophenylacetic acid must use

appropriate personal protective equipment.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed

whenever workplace conditions warrant a respirator's use.[3]

Experimental Protocols for Emergency Procedures
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Detailed and standardized protocols are critical for responding effectively to accidental

exposures or spills.

First Aid for Personal Exposure
Immediate action is required in the event of personal exposure. The following workflow outlines

the necessary steps.

Skin Contact Eye Contact Inhalation Ingestion

Exposure Occurs

Immediately remove
contaminated clothing.

Immediately flush eyes with
plenty of water for at least 15 minutes,

lifting upper and lower eyelids.
Move person to fresh air. Do NOT induce vomiting.

Flush skin with plenty of
soap and water for at least 15 minutes.

Seek medical attention
if irritation persists.

Remove contact lenses,
if present and easy to do.

Seek immediate
medical attention.

If not breathing, give
artificial respiration.

Seek immediate
medical attention.

Rinse mouth and drink
2-4 cupfuls of water.

Seek immediate
medical attention.
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Emergency First Aid Workflow for 3-Bromophenylacetic Acid Exposure.

Detailed First Aid Methodologies:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Get medical aid immediately.

Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[3] Wash clothing before reuse.
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Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[3]

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Get medical aid.[3]

Solid Acidic Compound Spill Cleanup
A systematic approach is necessary to safely manage a spill of 3-Bromophenylacetic acid
powder.
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Spill Occurs

Evacuate and secure the area.
Ensure proper ventilation.

Don appropriate PPE:
Gloves, safety goggles, lab coat,

and respirator if necessary.

Contain the spill by gently
covering with a neutralizing agent

(e.g., sodium bicarbonate).

Mix the powder from the outside in.
Allow for complete neutralization.

Carefully sweep or vacuum the
neutralized material into a labeled

waste container.

Clean the spill area with soap and water.

Dispose of waste according to
local, state, and federal regulations.

Report the incident to the
appropriate safety personnel.
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Spill Cleanup Workflow for Solid Acidic Compounds.
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Detailed Spill Cleanup Methodology:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area. Restrict access to the spill site.

Ventilate: If it is safe to do so, increase ventilation in the area by opening a fume hood sash.

Personal Protective Equipment: Before addressing the spill, don the appropriate PPE,

including chemical-resistant gloves, safety goggles, a lab coat, and a respirator if dust is

airborne.

Neutralize and Contain: Gently cover the spill with an acid neutralizer, such as sodium

bicarbonate or soda ash.[4] Work from the outside of the spill inward to prevent spreading.[5]

Collection: Once the reaction has ceased, carefully sweep or vacuum the neutralized mixture

into a designated, properly labeled hazardous waste container.[3] Avoid generating dust.

Decontamination: Wipe down the spill area with a wet cloth or paper towels, then clean with

soap and water.

Disposal: All contaminated materials, including PPE, must be placed in a sealed container

and disposed of as hazardous waste in accordance with all applicable regulations.

Biological Fate and Metabolism
The biotransformation of brominated aromatic compounds has not been extensively studied for

this specific molecule. However, based on the metabolism of other xenobiotics and related

compounds, a plausible metabolic pathway can be proposed. This generally involves two

phases: Phase I functionalization and Phase II conjugation to increase water solubility and

facilitate excretion. The metabolism of brominated flame retardants, for example, can involve

oxidative debromination and biotransformation by CYP enzymes, followed by conjugation.[6]

Phenylacetic acid itself can be metabolized through various pathways, including conjugation

with amino acids.[7]
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Phase I Metabolism

Phase II Metabolism

3-Bromophenylacetic Acid
Hydroxylated Metabolites

(e.g., via CYP450 enzymes)
Oxidation

Glucuronide ConjugatesDirect Conjugation

Glucuronidation

Sulfate ConjugatesSulfation

Urinary Excretion

Click to download full resolution via product page

Plausible Generalized Metabolic Pathway for 3-Bromophenylacetic Acid.

Disclaimer: This diagram illustrates a generalized and plausible metabolic pathway for a

brominated aromatic carboxylic acid based on known biotransformation processes for similar

chemical structures. The specific metabolites and enzymatic pathways for 3-
Bromophenylacetic acid have not been fully elucidated.

Storage and Handling
Storage: Keep in a dry, cool, and well-ventilated place. Keep container tightly closed.[8]

Handling: Avoid contact with skin, eyes, or clothing. Avoid ingestion and inhalation. Avoid

dust formation.[8]

Incompatible Materials: Strong oxidizing agents.[8]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.[8]

This technical guide is intended for informational purposes and should be used in conjunction

with the official Safety Data Sheet (SDS) provided by the manufacturer. Always prioritize safety

and adhere to established laboratory protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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